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Compound of Interest

Compound Name: Cerium molybdate

Cat. No.: B12645770

This technical guide provides a comprehensive overview of Cerium(lll) molybdate, a functional
inorganic material with significant potential in various scientific and industrial fields. The
document details its fundamental chemical and physical properties, synthesis methodologies,
and key applications, tailored for researchers, scientists, and professionals in materials science
and chemical engineering.

Core Chemical and Physical Properties

Cerium(lll) molybdate, with the chemical formula Ce2(Mo0Oa4)s, is a rare-earth-based
electroceramic material.[1] Its calculated molar mass is approximately 760.04 g/mol .[2][3] This
compound is typically a yellow or light brown inorganic powder.[2][4]

Cez2(Mo0a4)s is noted for its exceptional chemical stability, even under critical conditions of pH,
temperature, and pressure.[1] It is generally insoluble in water.[3] The material's properties,
including morphology and crystallinity, can be significantly influenced by the synthesis method
employed.[5][6] These properties underpin its applications in photocatalysis, corrosion
inhibition, and biosensing.[4]

The structural and physical properties of Cerium(lll) molybdate are summarized in the table
below. The crystal structure can vary depending on the synthesis conditions, with both
monoclinic and tetragonal phases being reported.[4][6]
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Property Value | Description Source(s)
Chemical Formula Ce2(M00a4)s [2][3]
Molar Mass 760.04 g/mol [2][3]
Light brown or yellow
Appearance [21[3114]
powder/crystals

Monoclinic or Tetragonal
Crystal System , [4][6]
(scheelite-type)

Melting Point 973 °C [3]

Solubility in Water Insoluble [3]

o Photocatalysis, Corrosion
Key Applications o ] [21[4][71[8]
Inhibition, Aerospace Coatings

Synthesis Methodologies and Experimental
Protocols

Various methods have been developed for the synthesis of Ce2(Mo00a4)s, each offering control
over the material's morphology, particle size, and crystallinity. Common techniques include co-
precipitation, hydrothermal/solvothermal methods, the Pechini method, and reflux methods.[4]

[5]E61e]

The co-precipitation method is a straightforward technique for synthesizing Ce2(MoOa4)s
nanoparticles. It involves the simultaneous precipitation of cerium and molybdate ions from a
solution.

Methodology:

e Precursor Preparation: Prepare separate aqueous solutions of a cerium salt (e.g., Cerium(lll)
nitrate hexahydrate, Ce(NOs3)3-6H20) and a molybdate salt (e.g., Ammonium molybdate,
(NH4)2M00Oa).

o Precipitation: Slowly add the ammonium molybdate solution to the cerium nitrate solution
under vigorous and constant stirring. This leads to the formation of a precipitate.
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e Aging: The resulting suspension is typically aged for a period to allow for the complete
formation and stabilization of the nanopatrticles.

e Washing and Separation: The precipitate is separated from the solution via centrifugation or
filtration. It is then washed multiple times with deionized water and ethanol to remove any
unreacted precursors and byproducts.

e Drying: The final product is dried in an oven at a controlled temperature (e.g., 60-80 °C) to
obtain the Ce2(MoQOa4)s powder.

o (Optional) Calcination: The dried powder may be calcined at a higher temperature to improve
crystallinity.

This process can be modified by using additives like surfactants (e.g., CTAB, Triton X-100) to
create microemulsion systems that act as nanoreactors, offering better control over particle
size.[10]

The reflux method is another effective technique for synthesizing Ce2(Mo0Oa4)s under mild
reaction conditions.[6]

Methodology:

e Solution A: Dissolve a specified amount of ammonium molybdate (e.g., 0.5296 g) in distilled
water (e.g., 40 mL). Transfer this solution to a flask equipped with a cooling condenser.[6]

o Solution B: Dissolve a corresponding stoichiometric amount of Cerium(lll) nitrate
hexahydrate in a separate volume of distilled water.

o Reaction: Add Solution B to Solution A in the flask. The mixture is then heated to a specific
temperature (e.g., 100 °C) and maintained under reflux with constant stirring for a set
duration (e.g., 2-4 hours).[6]

e Cooling and Collection: After the reaction period, the mixture is allowed to cool to room
temperature.

e Washing and Drying: The resulting precipitate is collected, washed thoroughly with distilled
water and ethanol, and subsequently dried to yield the final Ce2(M00Oa4)s catalyst.[6]
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This method is noted for not requiring structure-promoting agents or high-temperature

calcination.[6]

General Workflow for Nanoparticle Synthesis of Ce2(M0Oa)s3

1. Precursor Preparation

Prepare Cerium Salt Solution

(e.g., Ce(NOs3)3)

Prepare Molybdate Salt Solution
(e.g., (NH4)2M0Oa4)

2. Reaction & Formation

Mix Precursors Under
Controlled Conditions
(Stirring, Temperature)

Reaction

\ 4

Precipitation / Nucleation
& Particle Growth

Collection

3. Post-P‘r'ocessing

Separate Precipitate
(Centrifugation / Filtration)

Wash with Deionized
Water & Ethanol

Dry Product
(e.g., in Oven)

Yields

4. Charag 'terization

Final Ce2(MoOa4)s Powder

/Analysis

\4

Material Analysis
(XRD, SEM, FTIR, etc.)

© 2025 BenchChem. All rights reserved.

4/8

Tech Support


https://www.cup.edu.cn/petroleumscience/docs/2022-05/d9f12ac9f9754a30b4b0f5f9c8d759b4.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12645770?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: A generalized experimental workflow for the synthesis of Ce2(Mo0Oa4)s nanoparticles.

Key Applications

The unique electronic and structural properties of Cerium(lll) molybdate make it a versatile
material for several advanced applications.

Ce2(Mo00a4)s is an effective semiconductor photocatalyst used for the degradation of organic
pollutants in wastewater.[10] When irradiated with light of sufficient energy (e.g., UV or visible
light), electron-hole pairs are generated. These charge carriers can migrate to the catalyst's
surface and react with water and oxygen to produce highly reactive species, such as hydroxyl
radicals (*OH) and superoxide radicals (¢O2z7).[5] These radicals are powerful oxidizing agents
that can break down complex organic molecules, like industrial dyes (e.g., methyl orange,
crystal violet), into simpler, less harmful compounds.[5][10] The photocatalytic efficiency can be
enhanced by controlling the material's morphology to increase surface area and creating
oxygen vacancies.[5]

Cerium molybdate is explored as an environmentally friendly alternative to traditional
chromate-based corrosion inhibitors.[8] When incorporated into coatings on metal surfaces,
such as steel, it provides a protective barrier.[8][11] The presence of cerium ions (Ce3*/Ce**)
offers a "self-healing" capability. If the coating is scratched or damaged, the cerium species can
precipitate at the defect site, passivating the exposed metal and preventing further corrosion.[8]
[11] This dual action of providing both a physical barrier and active corrosion inhibition makes it
a promising material for protective coatings.[8]
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Caption: Mechanism of pollutant degradation via photocatalysis using Ce2(Mo0Oa4)s.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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